2-(((2-(4-Ethoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-6-phenylpyrimidin-4-ol
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Overview
Description
2-(((2-(4-Ethoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-6-phenylpyrimidin-4-ol is a useful research compound. Its molecular formula is C23H21N3O3S and its molecular weight is 419.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Researchers have been actively engaged in synthesizing and characterizing compounds with structural similarities to the mentioned chemical, aiming to expand the chemical and pharmacological landscape. For instance, the synthesis of 5-substituted-2,4-diaminopyrimidine derivatives has been explored for their antiviral activity, demonstrating a methodological approach to modifying pyrimidine derivatives for enhanced biological activity (Hocková et al., 2003). Furthermore, studies on the creation of new heterocyclic compounds featuring oxazepine derivatives from thiouracil substrates showcase the synthetic versatility in targeting various biological activities (Mohammad et al., 2017).
Biological Activities
The quest for new therapeutic agents has led to the synthesis of compounds incorporating pyrimidine and related heterocycles, with several studies focusing on their antimicrobial, antiviral, and anticancer properties. For example, synthesis efforts targeting pyrazolopyrimidine derivatives have yielded molecules with notable anti-5-lipoxygenase and anticancer activities, highlighting the potential of such compounds in therapeutic applications (Rahmouni et al., 2016). Additionally, the development of benzodifuranyl derivatives and their fused counterparts has been motivated by the search for anti-inflammatory and analgesic agents, further exemplifying the diverse biological applications of these chemical frameworks (Abu‐Hashem et al., 2020).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-4-phenyl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3S/c1-3-28-18-11-9-17(10-12-18)22-24-20(15(2)29-22)14-30-23-25-19(13-21(27)26-23)16-7-5-4-6-8-16/h4-13H,3,14H2,1-2H3,(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEHDFYMGUNSICM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NC(=C(O2)C)CSC3=NC(=CC(=O)N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.